![molecular formula C9H12N2O3 B2641880 Methyl 3,4-diamino-5-methoxybenzoate CAS No. 1993406-31-7](/img/structure/B2641880.png)
Methyl 3,4-diamino-5-methoxybenzoate
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Overview
Description
“Methyl 3,4-diamino-5-methoxybenzoate” is a chemical compound with the CAS Number: 1993406-31-7 . It has a molecular weight of 196.21 and its IUPAC name is this compound . The compound is typically stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H12N2O3/c1-13-7-4-5 (9 (12)14-2)3-6 (10)8 (7)11/h3-4H,10-11H2,1-2H3 . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical and Chemical Properties Analysis
“this compound” is a powder . It is stored at a temperature of 4 degrees Celsius . The compound’s molecular weight is 196.21 .Scientific Research Applications
1. Photostabilization and Singlet Oxygen Quenching
Research on related compounds to Methyl 3,4-diamino-5-methoxybenzoate, like methyl salicylate and other methoxybenzoates, shows their potential in photostabilization and quenching of singlet molecular oxygen. These compounds, particularly those with a phenol group, demonstrate efficiency in generating and quenching singlet oxygen, important in preventing photodegradation of materials under UV radiation (Soltermann et al., 1995).
2. Microbial Metabolism and Environmental Impact
Studies have explored the metabolic pathways of similar compounds in microorganisms. For instance, Pseudomonas putida can metabolize certain methoxybenzoic acids, leading to the production of methanol and other by-products. This indicates potential environmental applications, such as in bioremediation or understanding the environmental impact of similar compounds (Donnelly & Dagley, 1980).
3. Antimicrobial and Antitumor Properties
Research on derivatives of methoxybenzoates has revealed moderate antitumor and antimicrobial activities. Compounds structurally similar to this compound have been isolated from fungi and demonstrated these properties, suggesting potential pharmaceutical applications (Xia et al., 2011).
4. Role in Tubulin Polymerization Inhibition
Certain quinazolines, structurally related to this compound, have been synthesized and shown to inhibit tubulin polymerization. These compounds, by targeting the colchicine site, have implications in cancer treatment due to their role in disrupting cell division (Wang et al., 2014).
5. Potential in Cosmetic and Pharmaceutical Fields
Compounds like Methyl 4-hydroxybenzoate, closely related to this compound, are used as antimicrobial agents in cosmetics and as food preservatives. This suggests potential applications of this compound in similar fields due to structural similarities (Sharfalddin et al., 2020).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H312, H315, H319, H332, H335 . These indicate that the compound may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation .
Properties
IUPAC Name |
methyl 3,4-diamino-5-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4H,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGEHONDIAKGFJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1N)N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1993406-31-7 |
Source
|
Record name | methyl 3,4-diamino-5-methoxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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